Cas no 2098064-84-5 (3-(5-(chloromethyl)-1-(cyclopropylmethyl)-1H-pyrazol-3-yl)pyridine)
3-(5-(chloromethyl)-1-(cyclopropylmethyl)-1H-pyrazol-3-yl)pyridine Chemical and Physical Properties
Names and Identifiers
-
- Pyridine, 3-[5-(chloromethyl)-1-(cyclopropylmethyl)-1H-pyrazol-3-yl]-
- 3-(5-(chloromethyl)-1-(cyclopropylmethyl)-1h-pyrazol-3-yl)pyridine
- AKOS026720902
- 2098064-84-5
- 3-[5-(chloromethyl)-1-(cyclopropylmethyl)pyrazol-3-yl]pyridine
- F2198-0457
- 3-(5-(chloromethyl)-1-(cyclopropylmethyl)-1H-pyrazol-3-yl)pyridine
-
- Inchi: 1S/C13H14ClN3/c14-7-12-6-13(11-2-1-5-15-8-11)16-17(12)9-10-3-4-10/h1-2,5-6,8,10H,3-4,7,9H2
- InChI Key: NEILWMYFFAXEJI-UHFFFAOYSA-N
- SMILES: C1=NC=CC=C1C1C=C(CCl)N(CC2CC2)N=1
Computed Properties
- Exact Mass: 247.0876252g/mol
- Monoisotopic Mass: 247.0876252g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 257
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 30.7Ų
Experimental Properties
- Density: 1.33±0.1 g/cm3(Predicted)
- Boiling Point: 410.5±35.0 °C(Predicted)
- pka: 3.63±0.12(Predicted)
3-(5-(chloromethyl)-1-(cyclopropylmethyl)-1H-pyrazol-3-yl)pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C216831-100mg |
3-(5-(chloromethyl)-1-(cyclopropylmethyl)-1h-pyrazol-3-yl)pyridine |
2098064-84-5 | 100mg |
$ 115.00 | 2022-04-01 | ||
| TRC | C216831-500mg |
3-(5-(chloromethyl)-1-(cyclopropylmethyl)-1h-pyrazol-3-yl)pyridine |
2098064-84-5 | 500mg |
$ 435.00 | 2022-04-01 | ||
| TRC | C216831-1g |
3-(5-(chloromethyl)-1-(cyclopropylmethyl)-1h-pyrazol-3-yl)pyridine |
2098064-84-5 | 1g |
$ 660.00 | 2022-04-01 | ||
| Life Chemicals | F2198-0457-0.25g |
3-(5-(chloromethyl)-1-(cyclopropylmethyl)-1H-pyrazol-3-yl)pyridine |
2098064-84-5 | 95%+ | 0.25g |
$419.0 | 2023-09-06 | |
| Life Chemicals | F2198-0457-0.5g |
3-(5-(chloromethyl)-1-(cyclopropylmethyl)-1H-pyrazol-3-yl)pyridine |
2098064-84-5 | 95%+ | 0.5g |
$442.0 | 2023-09-06 | |
| Life Chemicals | F2198-0457-1g |
3-(5-(chloromethyl)-1-(cyclopropylmethyl)-1H-pyrazol-3-yl)pyridine |
2098064-84-5 | 95%+ | 1g |
$466.0 | 2023-09-06 | |
| Life Chemicals | F2198-0457-2.5g |
3-(5-(chloromethyl)-1-(cyclopropylmethyl)-1H-pyrazol-3-yl)pyridine |
2098064-84-5 | 95%+ | 2.5g |
$932.0 | 2023-09-06 | |
| Life Chemicals | F2198-0457-5g |
3-(5-(chloromethyl)-1-(cyclopropylmethyl)-1H-pyrazol-3-yl)pyridine |
2098064-84-5 | 95%+ | 5g |
$1398.0 | 2023-09-06 | |
| Life Chemicals | F2198-0457-10g |
3-(5-(chloromethyl)-1-(cyclopropylmethyl)-1H-pyrazol-3-yl)pyridine |
2098064-84-5 | 95%+ | 10g |
$1957.0 | 2023-09-06 |
3-(5-(chloromethyl)-1-(cyclopropylmethyl)-1H-pyrazol-3-yl)pyridine Related Literature
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
Additional information on 3-(5-(chloromethyl)-1-(cyclopropylmethyl)-1H-pyrazol-3-yl)pyridine
Comprehensive Overview of 3-(5-(chloromethyl)-1-(cyclopropylmethyl)-1H-pyrazol-3-yl)pyridine (CAS No. 2098064-84-5)
3-(5-(chloromethyl)-1-(cyclopropylmethyl)-1H-pyrazol-3-yl)pyridine (CAS No. 2098064-84-5) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound features a unique molecular structure combining a pyridine ring with a pyrazole moiety, further modified with a chloromethyl and cyclopropylmethyl group. Such structural complexity makes it a valuable intermediate in the synthesis of bioactive molecules, particularly in the development of novel kinase inhibitors and antimicrobial agents.
The growing interest in pyridine- and pyrazole-based compounds stems from their diverse pharmacological properties. Researchers are increasingly exploring derivatives like 3-(5-(chloromethyl)-1-(cyclopropylmethyl)-1H-pyrazol-3-yl)pyridine for their potential in targeting inflammatory pathways and metabolic disorders. Recent studies highlight its role in modulating enzyme activity, making it a candidate for drug discovery programs focused on diabetes and autoimmune diseases. The chloromethyl group, in particular, offers reactivity that facilitates further functionalization, a key advantage in medicinal chemistry.
From an industrial perspective, CAS No. 2098064-84-5 is also relevant in material science. Its robust heterocyclic framework contributes to the design of advanced polymers and coatings with enhanced thermal stability. Innovations in sustainable chemistry have further driven demand for such intermediates, as they align with green synthesis principles by enabling fewer synthetic steps and higher atom economy. This aligns with current trends in AI-driven molecular design, where computational tools predict optimal structures for specific applications.
Analytical characterization of 3-(5-(chloromethyl)-1-(cyclopropylmethyl)-1H-pyrazol-3-yl)pyridine typically involves techniques like HPLC, NMR, and mass spectrometry. Purity thresholds exceeding 98% are often required for pharmaceutical-grade material, underscoring the importance of rigorous quality control. Suppliers and contract manufacturers emphasize batch-to-batch consistency, addressing concerns raised in forums about compound stability and storage conditions—common queries among end-users.
In summary, CAS No. 2098064-84-5 represents a versatile building block with cross-disciplinary applications. Its synergy with cutting-edge research areas—such as targeted drug delivery and bioorthogonal chemistry—positions it as a compound of enduring scientific and commercial value. Future directions may explore its utility in CRISPR-based therapeutics or next-gen crop protection formulas, reflecting broader shifts toward precision medicine and sustainable agriculture.
2098064-84-5 (3-(5-(chloromethyl)-1-(cyclopropylmethyl)-1H-pyrazol-3-yl)pyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)